Zeolitic imidazolate framework-8 as a luminescent material for the sensing of metal ions and small molecules†

Journal of Materials Chemistry Pub Date: 2011-03-25 DOI: 10.1039/C1JM10166H

Abstract

We present a rare example of Zeolitic Imidazolate Framework-8 (ZIF-8), Zn(MeIM)2•(DMF)•(H2O)3, as luminescent probes with multi-function sensitivity to detect metal ions and small molecules. Our results show that the luminescence intensity of ZIF-8 is strongly sensitive to Cu2+ and Cd2+ ions and small molecules such as acetone. In particular, the luminescence intensity of desolvated ZIF-8 proportionally decreases to the concentration of Cu2+, while increases to the concentration of Cd2+ owing to the recognition of element-imidazole nitrogen sites. The luminescence intensity increases gradually with the increase of amounts of acetone in the standard desolvated ZIF-8-emulsions. These results reveal that the ZIFs might be a good luminescent sensor for metal ions and small molecules.

Graphical abstract: Zeolitic imidazolate framework-8 as a luminescent material for the sensing of metal ions and small molecules
Zeolitic imidazolate framework-8 as a luminescent material for the sensing of metal ions and small molecules†
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